N-[1-(3,5-dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-6-quinoxalinecarboxamide

• IUPAC Name: N-[1-(3,5-dimethylphenyl)-4,5,6,7-tetrahydroindazol-4-yl]quinoxaline-6-carboxamide
• InChI: InChI=1S/C24H23N5O/c1-15-10-16(2)12-18(11-15)29-23-5-3-4-20(19(23)14-27-29)28-24(30)17-6-7-21-22(13-17)26-9-8-25-21/h6-14,20H,3-5H2,1-2H3,(H,28,30)
• InChI Key: NZVHCXBJLAZDJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=C(C=N2)C(CCC3)NC(=O)C4=CC5=NC=CN=C5C=C4)C
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an indazole ring and a quinoxaline ring. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include an indazole ring (a bicyclic compound consisting of fused benzene and pyrazole rings) and a quinoxaline ring (a bicyclic compound with fused benzene and pyrazine rings). These ring systems are likely connected by an amide linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence and position of functional groups, the overall shape and size of the molecule, and its charge distribution.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs work by interacting with specific proteins in the body, and the exact nature of this interaction would depend on the structure of both the drug and the protein.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promise as a drug, for example, future research could focus on optimizing its structure to improve its efficacy and reduce any side effects.